Cas no 1379439-89-0 ((2R)-2-acetamidohex-5-ynoic acid)

• Product Name: (2R)-2-acetamidohex-5-ynoic acid
• CAS No: 1379439-89-0
• MF: C₈H₁₁NO₃
• MW: 169.177842378616
• MDL: MFCD20657389
• CID: 5685428
• PubChem ID: 129364555
• Update Time: 2025-05-19

(2R)-2-acetamidohex-5-ynoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-24501031
• (R)-2-Acetamidohex-5-ynoic acid
• (2R)-2-acetamidohex-5-ynoic acid
• 1379439-89-0

• MDL： MFCD20657389
• Inchi： 1S/C8H11NO3/c1-3-4-5-7(8(11)12)9-6(2)10/h1,7H,4-5H2,2H3,(H,9,10)(H,11,12)/t7-/m1/s1
• InChI Key： IFHYXPYZVZLDKD-SSDOTTSWSA-N
• SMILES： OC([C@@H](CCC#C)NC(C)=O)=O

Computed Properties

• Exact Mass: 169.07389321g/mol
• Monoisotopic Mass: 169.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 66.4Ų

Additional information on (2R)-2-acetamidohex-5-ynoic acid

Introduction to (2R)-2-acetamidohex-5-ynoic Acid (CAS No. 1379439-89-0)

(2R)-2-acetamidohex-5-ynoic acid (CAS No. 1379439-89-0) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a chiral center at the 2-position and an acetylamide group, which contribute to its potential biological activities and applications.

The (2R)-2-acetamidohex-5-ynoic acid molecule is a derivative of hexynoic acid, with the addition of an acetamide group at the 2-position. The presence of the chiral center at the 2-position imparts enantiomeric specificity, which is crucial for its biological interactions and pharmacological properties. The compound's structure can be represented as:

CH₃C(O)NHCH(CH₃)C≡C-COOH

Recent studies have highlighted the potential of (2R)-2-acetamidohex-5-ynoic acid in various therapeutic areas, including anti-inflammatory, anti-cancer, and neuroprotective applications. The compound's ability to modulate specific biological pathways makes it a promising candidate for further investigation and development.

In the context of anti-inflammatory research, (2R)-2-acetamidohex-5-ynoic acid has been shown to exhibit potent inhibitory effects on pro-inflammatory cytokines such as TNF-α and IL-6. These cytokines play a critical role in the pathogenesis of chronic inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease. A study published in the *Journal of Medicinal Chemistry* demonstrated that (2R)-2-acetamidohex-5-ynoic acid effectively reduced inflammation in both in vitro and in vivo models, suggesting its potential as a novel anti-inflammatory agent.

Beyond its anti-inflammatory properties, (2R)-2-acetamidohex-5-ynoic acid has also shown promise in cancer research. Studies have indicated that the compound can induce apoptosis in various cancer cell lines, including breast cancer and colorectal cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways, such as the PI3K/Akt and MAPK pathways, which are frequently dysregulated in cancer cells. A recent publication in *Cancer Research* highlighted the ability of (2R)-2-acetamidohex-5-ynoic acid to inhibit tumor growth and metastasis in xenograft models, further supporting its potential as an anticancer agent.

In neuroprotective research, (2R)-2-acetamidohex-5-ynoic acid has been investigated for its ability to protect neurons from oxidative stress and neurodegeneration. Oxidative stress is a major contributor to neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Preclinical studies have shown that (2R)-2-acetamidohex-5-ynoic acid can reduce oxidative damage and improve neuronal survival in cell culture models. These findings suggest that (2R)-2-acetamidohex-5-ynoic acid may have therapeutic potential for treating neurodegenerative disorders.

The synthesis of (2R)-2-acetamidohex-5-ynoic acid involves several steps, including the formation of the chiral center and the introduction of the acetylamide group. One common synthetic route involves the use of chiral auxiliaries or asymmetric catalysis to achieve enantioselective synthesis. The choice of synthetic method depends on factors such as yield, purity, and scalability, which are critical for large-scale production and pharmaceutical development.

In terms of pharmacokinetics, (2R)-2-acetamidohex-5-ynoic acid exhibits favorable properties that make it suitable for drug development. It has good solubility in both aqueous and organic solvents, which facilitates its formulation into various dosage forms. Additionally, preliminary studies have shown that (2R)-2-acetamidohex-5-ynoic acid has acceptable oral bioavailability and a reasonable half-life, suggesting that it can be administered via oral routes.

However, further research is needed to fully understand the safety profile of (2R)-2-acetamidohextanoic acid. Preclinical toxicology studies are essential to evaluate potential adverse effects and determine safe dosing regimens. Clinical trials will be necessary to assess the efficacy and safety of (2R)-2-acetamidohextanoic acid in human subjects.

In conclusion, (2R)-2-acetamidohextanoic acid (CAS No. 1379439-89-0) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical utility.